2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide

• Molecular Formula: C16H23N3O5S2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 2-[3-(4-ethylpiperazin-1-yl)sulfonyl-4-methylphenyl]-1,1-dioxo-1,2-thiazolidin-3-one
• InChI: InChI=1S/C16H23N3O5S2/c1-3-17-7-9-18(10-8-17)26(23,24)15-12-14(5-4-13(15)2)19-16(20)6-11-25(19,21)22/h4-5,12H,3,6-11H2,1-2H3
• InChI Key: ACYYTWAGKUBVJG-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)N3C(=O)CCS3(=O)=O)C

Description

2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide, also known as Elesclomol, is a small molecule drug that has been studied for its potential use in cancer treatment. It was originally developed by Synta Pharmaceuticals and has undergone clinical trials for various types of cancer. The purpose of

Mechanism of Action

The exact mechanism of action of 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide is not fully understood. However, it is believed to work by increasing the production of reactive oxygen species (ROS) in cancer cells. ROS are molecules that can cause damage to cells, including cancer cells. 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide appears to selectively induce ROS in cancer cells, leading to cell death. It is also believed that 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide may inhibit the activity of heat shock proteins, which are involved in cell survival pathways.
Biochemical and Physiological Effects
2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide has been shown to have a number of biochemical and physiological effects. In cancer cells, it induces the production of ROS, leading to cell death. It has also been shown to inhibit the activity of heat shock proteins, which are involved in cell survival pathways. In addition, 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide has been shown to enhance the activity of other chemotherapy drugs, making them more effective in killing cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide in lab experiments is that it has been extensively studied and its mechanism of action is relatively well understood. This makes it a useful tool for studying the role of ROS in cancer cell death. However, one limitation of using 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide in lab experiments is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are several potential future directions for research on 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide. One area of interest is in developing new formulations of the drug that are more soluble in water, making it easier to work with in lab experiments. Another area of interest is in studying the use of 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide in combination with other chemotherapy drugs to enhance their effectiveness. Finally, there is interest in studying the use of 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide in combination with other therapies, such as immunotherapy, to improve outcomes for cancer patients.

Synthesis Methods

2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The synthesis method typically begins with the reaction of 4-methylbenzenesulfonyl chloride with piperazine to form 4-methylbenzenesulfonamide piperazine. This compound is then reacted with 2-bromo-3-nitrobenzoic acid to form 2-{3-[(4-methylbenzenesulfonyl)piperazin-1-yl]-4-nitrophenyl}acetic acid. The final step in the synthesis process involves the reduction of the nitro group to form 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide.

Scientific Research Applications

2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide has been studied extensively for its potential use in cancer treatment. It has been shown to have activity against a variety of cancer cell lines, including melanoma, ovarian, and lung cancer cells. 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide has also been tested in clinical trials for the treatment of melanoma, ovarian cancer, and other solid tumors. In these trials, 2-{3-[(4-Ethyl-1-piperazinyl)sulfonyl]-4-methylphenyl}-3-isothiazolidinone 1,1-dioxide was often used in combination with other chemotherapy drugs.